4-(tert-butyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C22H26N2O3/c1-21(2,3)15-8-6-14(7-9-15)19(25)23-16-10-11-17-18(12-16)27-13-22(4,5)20(26)24-17/h6-12H,13H2,1-5H3,(H,23,25)(H,24,26)
• InChI Key: DPSIEPLBCSCCSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)NC1=O)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

The compound contains a benzamide group, which is a common motif in pharmaceuticals and many bioactive compounds. It also has a tetrahydrobenzo[b][1,4]oxazepine ring, which is a seven-membered ring containing nitrogen and oxygen. The presence of the tert-butyl and dimethyl groups may influence the compound’s properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the tetrahydrobenzo[b][1,4]oxazepine ring, possibly through a cyclization reaction. The tert-butyl and dimethyl groups could be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the steric bulk of the tert-butyl and dimethyl groups. These groups may prefer equatorial positions to minimize steric strain.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing amide group and the electron-donating tert-butyl and dimethyl groups. The compound could potentially undergo a variety of reactions, including substitutions, additions, or eliminations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could allow for hydrogen bonding, influencing its solubility and boiling point.

Scientific Research Applications

Synthesis and Spectroscopic Studies

A series of benzimidazole-tethered oxazepine heterocyclic hybrids, which are structurally related to the query compound, were synthesized and studied for their spectroscopic, X-ray diffraction, and computational properties. These compounds exhibit nonlinear optical (NLO) properties, making them candidates for NLO applications. This suggests the query compound may also have potential applications in materials science, especially in the development of materials with specific optical properties (Almansour et al., 2016).

Polymer Science

Research into ortho-linked polyamides based on derivatives similar to the query compound has shown these materials possess excellent solubility in polar solvents, high thermal stability, and are capable of forming transparent, flexible, and tough films. This indicates that the query compound might find applications in the production of new polymeric materials with superior mechanical and thermal properties (Hsiao et al., 2000).

Antitumor Activity

A derivative of the query compound demonstrated significant antitumor activity against the Hela cell line in preliminary biological tests. This suggests the query compound or its derivatives could have potential applications in cancer research, specifically in the development of new chemotherapeutic agents (Ye Jiao et al., 2015).

Organic Synthesis and Medicinal Chemistry

Research into benzoxazoles and their derivatives, including those structurally related to the query compound, has led to the development of methodologies for direct amination using formamides as nitrogen sources. This demonstrates the query compound's potential relevance in organic synthesis and medicinal chemistry for the construction of aminobenzoxazole derivatives, which could have various biological activities (Wang et al., 2014).